Cas no 64936-61-4 (Octadecanoic acid, 9,10-dibromo-, propyl ester)

Octadecanoic acid, 9,10-dibromo-, propyl ester structure
64936-61-4 structure
Product Name:Octadecanoic acid, 9,10-dibromo-, propyl ester
CAS No:64936-61-4
MF:C21H40Br2O2
MW:484.349105834961
CID:389429
PubChem ID:71371096
Update Time:2025-04-19

Octadecanoic acid, 9,10-dibromo-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid, 9,10-dibromo-, propyl ester
    • propyl 9,10-dibromooctadecanoate
    • 64936-61-4
    • DTXSID20794050
    • Inchi: 1S/C21H40Br2O2/c1-3-5-6-7-9-12-15-19(22)20(23)16-13-10-8-11-14-17-21(24)25-18-4-2/h19-20H,3-18H2,1-2H3
    • InChI Key: YQLKLLYKTGQDPZ-UHFFFAOYSA-N
    • SMILES: BrC(CCCCCCCC)C(CCCCCCCC(=O)OCCC)Br

Computed Properties

  • Exact Mass: 484.13746g/mol
  • Monoisotopic Mass: 482.13951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 19
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 26.3Ų
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